Cas no 1797363-25-7 (5-Bromo-4,6-dimethylpyrimidin-2-ylthiourea, 95%)

• Product Name: 5-Bromo-4,6-dimethylpyrimidin-2-ylthiourea, 95%
• CAS No: 1797363-25-7
• MF: C₇H₉BrN₄S
• MW: 261.142158269882
• CID: 5152497
• Update Time: 2025-05-20

5-Bromo-4,6-dimethylpyrimidin-2-ylthiourea, 95% Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4,6-dimethylpyrimidin-2-ylthiourea, 95%

• Inchi： 1S/C7H9BrN4S/c1-3-5(8)4(2)11-7(10-3)12-6(9)13/h1-2H3,(H3,9,10,11,12,13)
• InChI Key： JLJRPVVVTDWDSD-UHFFFAOYSA-N
• SMILES： N(C1=NC(C)=C(Br)C(C)=N1)C(N)=S

Additional information on 5-Bromo-4,6-dimethylpyrimidin-2-ylthiourea, 95%

Professional Introduction to 5-Bromo-4,6-dimethylpyrimidin-2-ylthiourea (CAS No. 1797363-25-7)

5-Bromo-4,6-dimethylpyrimidin-2-ylthiourea (CAS No. 1797363-25-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, with its unique structural and chemical properties, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both bromine and thiourea functional groups makes it particularly valuable for further derivatization, enabling the development of novel therapeutic agents targeting a range of diseases.

The chemical structure of 5-Bromo-4,6-dimethylpyrimidin-2-ylthiourea consists of a pyrimidine core substituted with a bromine atom at the 5-position and methyl groups at the 4- and 6-positions, along with a thiourea moiety at the 2-position. This arrangement imparts distinct reactivity patterns that are exploited in synthetic chemistry. The bromine atom provides a handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, while the thiourea group can engage in nucleophilic substitution reactions or coordinate with metal ions, facilitating diverse synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives. The brominated pyrimidine scaffold has been extensively studied for its ability to modulate biological processes, particularly in oncology and anti-inflammatory applications. For instance, researchers have leveraged similar structures to develop kinase inhibitors that disrupt aberrant signaling pathways in cancer cells. The dimethyl substitution at the 4- and 6-positions enhances metabolic stability while maintaining binding affinity to biological targets, making this motif particularly attractive for drug design.

The thiourea moiety in 5-Bromo-4,6-dimethylpyrimidin-2-ylthiourea adds another layer of versatility to its utility. Thioureas are well-known for their ability to form coordination complexes with transition metals, which can be harnessed in catalysis or as prodrugs. Moreover, thiourea derivatives have demonstrated antimicrobial and antiviral properties, further broadening the scope of potential applications for this compound. The high purity (95%) ensures that researchers can rely on consistent reactivity and minimal interference from impurities, which is critical for sensitive synthetic transformations.

Current research trends highlight the importance of heterocyclic compounds in drug discovery. Pyrimidines, in particular, are prevalent motifs in approved drugs due to their favorable pharmacokinetic properties and interactions with biological macromolecules. The synthetic accessibility of 5-Bromo-4,6-dimethylpyrimidin-2-ylthiourea makes it an ideal building block for exploring new molecular architectures. For example, recent studies have shown its application in generating substituted pyrimidines that exhibit inhibitory effects on enzymes involved in viral replication or bacterial metabolism.

The compound’s reactivity also makes it suitable for exploring structure-activity relationships (SAR) in medicinal chemistry. By systematically modifying substituents around the pyrimidine ring or introducing additional functional groups via the thiourea moiety, chemists can fine-tune the biological activity of derived compounds. This approach has been instrumental in optimizing lead candidates for clinical trials. For instance, modifications aimed at enhancing solubility or reducing toxicity have led to promising candidates for treating neurological disorders or autoimmune diseases.

Advances in computational chemistry have further accelerated the development of novel derivatives from 5-Bromo-4,6-dimethylpyrimidin-2-ylthiourea. Molecular modeling techniques allow researchers to predict binding modes and optimize drug-like properties before synthesizing physical samples. This predictive capability has been particularly valuable in identifying potential off-target effects or improving metabolic stability through rational design. Such methodologies align with modern drug discovery paradigms that emphasize efficiency and precision.

The industrial production of high-purity compounds like 5-Bromo-4,6-dimethylpyrimidin-2-ylthiourea (CAS No. 1797363-25-7) requires stringent quality control measures to ensure reproducibility across batches. Manufacturers employ advanced purification techniques such as column chromatography or recrystallization to achieve the desired purity level (>95%). These efforts are essential for maintaining consistency in downstream applications where even minor impurities can affect reaction outcomes or biological assays.

Future directions in research may explore the use of this compound as a precursor for bioconjugates or targeted drug delivery systems. By linking therapeutic agents to carrier molecules via thiol-reactive groups on the thiourea moiety, researchers can develop site-specific treatments with improved efficacy and reduced side effects. Such innovations underscore the versatility of pyrimidine derivatives like this one and their potential to address unmet medical needs.

In conclusion,5-Bromo-4,6-dimethylpyrimidin-2-ylthiourea (CAS No. 1797363-25-7) represents a valuable asset for synthetic chemists and medicinal biologists alike. Its unique structural features enable diverse functionalization strategies while maintaining high chemical purity (>95%). As research continues to uncover new therapeutic applications for pyrimidine-based compounds,this compound will undoubtedly play a pivotal role in developing next-generation pharmaceuticals that target complex diseases with greater precision and effectiveness.